N-[[4-[3-[Benzyl(methyl)amino]propanoylamino]phenyl]methyl]-2-chloropropanamide

• IUPAC Name: N-[[4-[3-[benzyl(methyl)amino]propanoylamino]phenyl]methyl]-2-chloropropanamide
• InChI: InChI=1S/C21H26ClN3O2/c1-16(22)21(27)23-14-17-8-10-19(11-9-17)24-20(26)12-13-25(2)15-18-6-4-3-5-7-18/h3-11,16H,12-15H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: IITMVLDKDRPYOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=C(C=C1)NC(=O)CCN(C)CC2=CC=CC=C2)Cl
• Molecular Formula: C21H26ClN3O2
• Molecular Weight: 387.9 g/mol

Description

“N-[[4-[3-[Benzyl(methyl)amino]propanoylamino]phenyl]methyl]-2-chloropropanamide” is a complex organic compound. It is also known as PRL-8-53, a nootropic substituted phenethylamine. It was first synthesized by medical chemistry professor Nikolaus Hansl at Creighton University in the 1970s.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 297.39. Other physical and chemical properties are not specified in the retrieved sources.

Mechanism of Action

The exact mechanism of action of PRL-8-53 remains unknown. It has been shown to display possible cholinergic properties, and potentiates dopamine while partially inhibiting serotonin.

Safety and Hazards

PRL-8-53 is relatively non-toxic, with an oral LD50 in mice of 860 mg/kg, giving the drug a high therapeutic index. Doses above 8 mg/kg have brief hypotensive effects in canines. High doses depress motor activity in the rat and mouse.